Cas no 74440-35-0 (1H-Pyrazole-4-carboxylicacid, 3,5-diamino-, hydrazide)

• Product Name: 1H-Pyrazole-4-carboxylicacid, 3,5-diamino-, hydrazide
• CAS No: 74440-35-0
• MF: C₄H₈N₆O
• MW: 156.14591884613
• CID: 556521
• PubChem ID: 12621025
• Update Time: 2025-04-19

1H-Pyrazole-4-carboxylicacid, 3,5-diamino-, hydrazide Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxylicacid, 3,5-diamino-, hydrazide
• 3,5-diamino-1H-pyrazole-4-carbohydrazide
• DTXSID60504615
• 74440-35-0

• Inchi： 1S/C4H8N6O/c5-2-1(4(11)8-7)3(6)10-9-2/h7H2,(H,8,11)(H5,5,6,9,10)
• InChI Key： IQRPKCYRXQJIAB-UHFFFAOYSA-N
• SMILES： O=C(C1C(N)=NNC=1N)NN

Computed Properties

• Exact Mass: 156.07614
• Monoisotopic Mass: 156.07595890g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 13
• XLogP3: -0.8
• Topological Polar Surface Area: 136Ų

Experimental Properties

• PSA: 135.84